Octahydropyrrolo[3,4-b][1,4]oxazine

• IUPAC Name: 2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b][1,4]oxazine
• InChI: InChI=1S/C6H12N2O/c1-2-9-6-4-7-3-5(6)8-1/h5-8H,1-4H2
• InChI Key: UMIZTIYZNFUATK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2CNCC2N1
• Molecular Formula: C6H12N2O
• DSSTOX Substance ID: DTXSID70567791
• Molecular Weight: 128.17 g/mol
• CAS RN: 128740-00-1

Description

Octahydropyrrolo[3,4-b][1,4]oxazine is a chemical compound with the molecular formula C6H12N2O. It is a type of heterocyclic compound that contains a pyrrole and an oxazine ring.

Synthesis Analysis

The synthesis of 1,4-oxazine derivatives has been explored in various studies. For instance, one study demonstrated that the de/rehydrogenation of 1,4-oxazine linkers can efficiently switch single-molecule junctions between a low-conducting and a high-conducting state. Another study discussed the synthesis of pyrrolopyrazine derivatives, which are similar to this compound.

Molecular Structure Analysis

The molecular structure of this compound includes a total of 22 bonds. There are 10 non-H bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 2 secondary amine (aliphatic), 1 ether (aliphatic), and 1 Pyrrolidine.

Chemical Reactions Analysis

The chemical reactions involving 1,4-oxazine derivatives have been studied extensively. One study showed that the de/rehydrogenation of 1,4-oxazine linkers can efficiently switch single-molecule junctions between a low-conducting and a high-conducting state.

Scientific Research Applications

Synthesis and Chemical Properties

Octahydropyrrolo[3,4-b][1,4]oxazine and related compounds have been a subject of interest in organic chemistry, particularly in the synthesis of heterocyclic compounds. In a study, a range of new functionalized nonaromatic heterocyclic compounds including octahydropyrrolo[3,4-b]pyrroles were synthesized through 1,3-dipolar cycloaddition reactions. This method yielded good results under mild conditions and highlighted the relationship between the structures of the tert-cycloalkylamine group and the activity of the azomethine ylides generated (Belskaya et al., 2015).

Stereoselective Synthesis

A notable approach in the synthesis of enantiopure octahydropyrrolo[3,4-b]pyrroles was developed through intramolecular [3 + 2] dipolar cycloaddition on chiral perhydro-1,3-benzoxazines. This process was stereospecific, leading to a single diastereoisomer. The chemical yields depended on the reaction temperature and the presence or absence of a base (Pedrosa et al., 2002).

Fungal Metabolites with Biological Activity

In the field of bioorganic chemistry, this compound derivatives have been identified as metabolites from Penicillium brevicompactum. These compounds exhibited significant biological activities such as anti-juvenile-hormone and insecticidal activities (Cantín et al., 1999).

Conformational Analysis

Studies have also been conducted on the conformational behavior and ring formation of N,N'-dimethyl- and N,N'-diacetyl-1,5-dioxa-4,8-diazadecalins, which include this compound derivatives. These studies, using techniques like 1H- and 13C-NMR, have provided insights into the stereoelectronic features of these molecules, which are crucial for understanding their chemical properties and potential applications (Alcaide et al., 1992).

Pharmaceutical Potential

While this review excludes specific details on drug use, dosage, and side effects, it's noteworthy that some studies have explored the central nervous system (CNS) depressant actions of this compound derivatives, suggesting potential pharmaceutical applications (Riley & Rankin, 1976).

Safety and Hazards

The safety data sheet for a similar compound, octahydropyrrolo[1,2-a]pyrazine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on the synthesis and characterization of Octahydropyrrolo[3,4-b][1,4]oxazine and its derivatives. One study suggested that 1,4-oxazine could serve as functional kernels to construct single-molecule switches, indicating potential applications in molecular electronics.